Cas no 140681-92-1 (3-Pyridinepropanoicacid,-alpha--amino-1,6-dihydro-6-oxo-,(-alpha-S)-(9CI))

• Product Name: 3-Pyridinepropanoicacid,-alpha--amino-1,6-dihydro-6-oxo-,(-alpha-S)-(9CI)
• CAS No: 140681-92-1
• MF: C₈H₁₀N₂O₃
• MW: 182.18
• CID: 102031
• PubChem ID: 10397426
• Update Time: 2024-03-01

3-Pyridinepropanoicacid,-alpha--amino-1,6-dihydro-6-oxo-,(-alpha-S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanoicacid, a-amino-1,6-dihydro-6-oxo-, (aS)-
• 3-Pyridinepropanoicacid,-alpha--amino-1,6-dihydro-6-oxo-,(-alpha-S)-(9CI)
• 3-Pyridinepropanoic acid, α-amino-1,6-dihydro-6-oxo-, (αS)-
• SCHEMBL229044
• AT32096
• 140681-92-1
• SCHEMBL10683581
• EN300-6766350
• (2S)-2-AMINO-3-(6-OXO-1,6-DIHYDROPYRIDIN-3-YL)PROPANOIC ACID
• (2S)-2-amino-3-(6-oxo-1H-pyridin-3-yl)propanoic Acid
• (2S)-2-amino-3-(6-hydroxypyridin-3-yl)propanoic acid
• 3-aza-l-tyrosine

• Inchi： 1S/C8H10N2O3/c9-6(8(12)13)3-5-1-2-7(11)10-4-5/h1-2,4,6H,3,9H2,(H,10,11)(H,12,13)/t6-/m0/s1
• InChI Key： YBGXFPUFAGQFCZ-LURJTMIESA-N
• SMILES： C(O)(=O)[C@@H](N)CC1C=CC(=O)NC=1

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids